Cas no 86518-89-0 (2-chloro-1-(1-methylcycloheptyl)ethan-1-one)

• Product Name: 2-chloro-1-(1-methylcycloheptyl)ethan-1-one
• CAS No: 86518-89-0
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 874332
• PubChem ID: 13224610
• Update Time: 2025-04-19

2-chloro-1-(1-methylcycloheptyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(1-methylcycloheptyl)ethanone
• Ethanone, 2-chloro-1-(1-methylcycloheptyl)- (9CI)
• Ethanone, 2-chloro-1-(1-methylcycloheptyl)-
•  
• 2-chloro-1-(1-methylcycloheptyl)ethan-1-one
• 86518-89-0
• DTXSID30529875

• Inchi： 1S/C10H17ClO/c1-10(9(12)8-11)6-4-2-3-5-7-10/h2-8H2,1H3
• InChI Key： UWZPSISGZYTGGN-UHFFFAOYSA-N
• SMILES： C(=O)(C1(C)CCCCCC1)CCl

Computed Properties

• Exact Mass: 188.0967929g/mol
• Monoisotopic Mass: 188.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų